Cas no 1921-72-8 (2-Anthracenecarbonitrile)

• Product Name: 2-Anthracenecarbonitrile
• CAS No: 1921-72-8
• MF: C₁₅H₉N
• MW: 203.238663434982
• CID: 1385484
• PubChem ID: 34341
• Update Time: 2025-04-20

2-Anthracenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarbonitrile
• anthracenecarbonitrile
• SCHEMBL2761110
• 2-cyanoanthracene
• anthracene-2-carbonitrile
• DTXSID60951448
• 1921-72-8
• 28805-75-6

• MDL： MFCD09999636
• Inchi： 1S/C15H9N/c16-10-11-5-6-14-8-12-3-1-2-4-13(12)9-15(14)7-11/h1-9H
• InChI Key： XOYSEKDQVVSNNB-UHFFFAOYSA-N
• SMILES： N#CC1C=CC2=CC3C=CC=CC=3C=C2C=1

Computed Properties

• Exact Mass: 203.07357
• Monoisotopic Mass: 203.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.719
• PSA: 23.79